1-(1,3-Benzothiazol-2-yl)-3-(methylsulfanyl)propan-1-amine hydrochloride

• IUPAC Name: 1-(1,3-benzothiazol-2-yl)-3-methylsulfanylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C11H14N2S2.ClH/c1-14-7-6-8(12)11-13-9-4-2-3-5-10(9)15-11;/h2-5,8H,6-7,12H2,1H3;1H
• InChI Key: SFGYNNRXESXFDK-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(C1=NC2=CC=CC=C2S1)N.Cl
• Molecular Formula: C11H15ClN2S2
• Molecular Weight: 274.8 g/mol
• CAS RN: 1052547-69-9

Description

1-(1,3-Benzothiazol-2-yl)-3-(methylsulfanyl)propan-1-amine hydrochloride, more commonly known as BMPH, is a synthetic compound used in a variety of scientific research applications. BMPH has been used for its biochemical and physiological effects, as well as its ability to act as a substrate for various enzymes. BMPH is also used to study the mechanisms of action of various compounds, as well as to observe their effects on cells and tissues.

Scientific Research Applications

Synthetic Applications and Compound Library Generation

Benzothiazole derivatives serve as key intermediates in the synthesis of a wide range of structurally diverse compounds. For example, 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a ketonic Mannich base derived from 2-acetylthiophene, was utilized to generate a structurally diverse library of compounds, including dithiocarbamates, thioethers, and various ring-closed derivatives like pyrazolines and benzothiazepines (Roman, 2013). Such methodologies could be adapted for the synthesis of derivatives of 1-(1,3-Benzothiazol-2-yl)-3-(methylsulfanyl)propan-1-amine hydrochloride, highlighting its utility in creating novel chemical entities.

Antimicrobial and Biological Screening

Benzothiazole derivatives have demonstrated a range of biological activities, including antimicrobial effects. A series of benzothiazole-amino derivatives were synthesized and evaluated for their antimicrobial properties, revealing that these compounds exhibit significant activity against both gram-positive and gram-negative bacteria (Deohate et al., 2013). This suggests that 1-(1,3-Benzothiazol-2-yl)-3-(methylsulfanyl)propan-1-amine hydrochloride and its derivatives could be explored for potential antimicrobial applications.

Cancer Research and Radiolabelling

In cancer research, benzothiazole derivatives have been explored for their inhibitory effects on cancer cell lines. For instance, 2-Carboranyl benzothiazoles were synthesized and radiolabelled for potential use in cancer imaging and therapy, given their pronounced inhibitory effects against certain breast cancer cell lines (Gona et al., 2015). The structural modification of benzothiazole derivatives, such as 1-(1,3-Benzothiazol-2-yl)-3-(methylsulfanyl)propan-1-amine hydrochloride, could further enhance their utility in oncological studies.

Synthetic Methodologies and Chemical Transformations

The versatility of benzothiazole derivatives in chemical synthesis is further highlighted by studies on their reactivity and transformations. For example, novel synthetic methodologies have enabled the construction of complex heterocycles and other bioactive molecules starting from benzothiazole derivatives, underscoring their importance as synthetic intermediates in medicinal chemistry (Darweesh et al., 2016).